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Compound of Interest

Compound Name: 2-(Aminomethyl)piperidine

Cat. No.: B033004 Get Quote

Technical Guide: Physical Properties of 2-
(Aminomethyl)piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 2-
(Aminomethyl)piperidine, a versatile building block in the synthesis of pharmaceuticals and

other specialty chemicals. The data presented is compiled from various chemical suppliers and

safety data sheets.

Core Physical Properties
The boiling point and density are fundamental physical constants critical for the handling,

processing, and characterization of 2-(Aminomethyl)piperidine in a laboratory or industrial

setting.

Data Presentation
The following table summarizes the reported boiling point and density of 2-
(Aminomethyl)piperidine. It is important to note the conditions under which these values were

determined, particularly the pressure for boiling point measurements.
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Physical Property Value Conditions

Boiling Point 176.9 °C at 760 mmHg[1]

67 °C at 12 mmHg[2]

63 - 66 °C at 12 mmHg[3][4]

Density 0.9406 g/cm³ at 25 °C[1]

0.9406 g/mL at 25 °C[5][6]

0.942 g/mL Not specified

0.94 g/mL Not specified[2]

Specific Gravity 0.94 at 20/20 °C

Experimental Protocols
The provided search results from chemical suppliers and safety data sheets list the physical

properties of 2-(Aminomethyl)piperidine but do not include detailed experimental

methodologies for how these specific values were determined. Standard analytical methods

such as distillation for boiling point determination and pycnometry or densitometry for density

measurements are typically employed. For precise and reproducible results, researchers

should adhere to established protocols from recognized standards organizations.

Logical Relationship of Physical Properties
The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties discussed in this guide.
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Figure 1. Physical Properties of 2-(Aminomethyl)piperidine

2-(Aminomethyl)piperidine

Boiling Point

is characterized by

Density

is characterized by

Click to download full resolution via product page

Figure 1. Physical Properties of 2-(Aminomethyl)piperidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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